Remifentanil Hydrochloride (1.0 mg/mL Acetonitrile)
Remifentanil Hydrochloride (1.0 mg/mL Acetonitrile)
Remifentanil Hydrochloride is the hydrochloride salt form of remifentanil, a synthetic anilidopiperidine derivative and short-acting opiate agonist with analgesic and anesthetic properties. Remifentanil selectively binds to and activates the mu-opioid receptor, thereby producing analgesia, respiratory depression, miosis, reduced gastrointestinal motility, and euphoria.
Ultiva is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.
A piperidine-propionate derivative and opioid analgesic structurally related to FENTANYL. It functions as a short-acting MU OPIOID RECEPTOR agonist, and is used as an analgesic during induction or maintenance of general anesthesia, following surgery, during childbirth, and in mechanically ventilated patients under intensive care.
Ultiva is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.
A piperidine-propionate derivative and opioid analgesic structurally related to FENTANYL. It functions as a short-acting MU OPIOID RECEPTOR agonist, and is used as an analgesic during induction or maintenance of general anesthesia, following surgery, during childbirth, and in mechanically ventilated patients under intensive care.
Brand Name:
Vulcanchem
CAS No.:
132539-07-2
VCID:
VC0031097
InChI:
InChI=1S/C20H28N2O5.ClH/c1-4-17(23)22(16-8-6-5-7-9-16)20(19(25)27-3)11-14-21(15-12-20)13-10-18(24)26-2;/h5-9H,4,10-15H2,1-3H3;1H
SMILES:
CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCC(=O)OC)C(=O)OC.Cl
Molecular Formula:
C20H29ClN2O5
Molecular Weight:
412.9 g/mol
Remifentanil Hydrochloride (1.0 mg/mL Acetonitrile)
CAS No.: 132539-07-2
Reference Standards
VCID: VC0031097
Molecular Formula: C20H29ClN2O5
Molecular Weight: 412.9 g/mol
| CAS No. | 132539-07-2 |
|---|---|
| Product Name | Remifentanil Hydrochloride (1.0 mg/mL Acetonitrile) |
| Molecular Formula | C20H29ClN2O5 |
| Molecular Weight | 412.9 g/mol |
| IUPAC Name | methyl 1-(3-methoxy-3-oxopropyl)-4-(N-propanoylanilino)piperidine-4-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C20H28N2O5.ClH/c1-4-17(23)22(16-8-6-5-7-9-16)20(19(25)27-3)11-14-21(15-12-20)13-10-18(24)26-2;/h5-9H,4,10-15H2,1-3H3;1H |
| Standard InChIKey | WFBMIPUMYUHANP-UHFFFAOYSA-N |
| SMILES | CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCC(=O)OC)C(=O)OC.Cl |
| Canonical SMILES | CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCC(=O)OC)C(=O)OC.Cl |
| Appearance | Solid powder |
| Description | Remifentanil Hydrochloride is the hydrochloride salt form of remifentanil, a synthetic anilidopiperidine derivative and short-acting opiate agonist with analgesic and anesthetic properties. Remifentanil selectively binds to and activates the mu-opioid receptor, thereby producing analgesia, respiratory depression, miosis, reduced gastrointestinal motility, and euphoria. Ultiva is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence. A piperidine-propionate derivative and opioid analgesic structurally related to FENTANYL. It functions as a short-acting MU OPIOID RECEPTOR agonist, and is used as an analgesic during induction or maintenance of general anesthesia, following surgery, during childbirth, and in mechanically ventilated patients under intensive care. |
| Related CAS | 132875-61-7 (Parent) |
| Synonyms | 3-(4-methoxycarbonyl-4-((1-oxopropyl)phenylamino)-1-piperidine)propanoic acid methyl ester GI 87084B GI-87084B GI87084B remifentanil remifentanil hydrochloride remifentanil monohydrochloride Ultiva |
| PubChem Compound | 60814 |
| Last Modified | Nov 11 2021 |
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